Cas no 1270408-86-0 (2-amino-2-2-(propan-2-yloxy)phenylpropan-1-ol)

2-Amino-2-[2-(propan-2-yloxy)phenyl]propan-1-ol is a chiral amino alcohol derivative characterized by its unique structural framework, combining an aromatic ether moiety with a β-amino alcohol functionality. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of pharmaceuticals, ligands, or catalysts. The presence of both amino and hydroxyl groups enables participation in diverse reactions, such as asymmetric synthesis or chelation. Its isopropoxy-substituted aromatic ring may confer specific steric and electronic properties, influencing reactivity and selectivity. The compound's chiral center further enhances its utility in enantioselective applications. Proper handling and storage are recommended due to the reactivity of its functional groups.
2-amino-2-2-(propan-2-yloxy)phenylpropan-1-ol structure
1270408-86-0 structure
Product Name:2-amino-2-2-(propan-2-yloxy)phenylpropan-1-ol
CAS No:1270408-86-0
MF:C12H19NO2
MW:209.2847635746
CID:6612055
PubChem ID:165964399
Update Time:2025-10-23

2-amino-2-2-(propan-2-yloxy)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-2-(propan-2-yloxy)phenylpropan-1-ol
    • EN300-1866088
    • 1270408-86-0
    • 2-amino-2-[2-(propan-2-yloxy)phenyl]propan-1-ol
    • Inchi: 1S/C12H19NO2/c1-9(2)15-11-7-5-4-6-10(11)12(3,13)8-14/h4-7,9,14H,8,13H2,1-3H3
    • InChI Key: INSJZZIERFYPDJ-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=CC=CC=1C(C)(CO)N

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.5Ų

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Additional information on 2-amino-2-2-(propan-2-yloxy)phenylpropan-1-ol

Comprehensive Overview of 2-amino-2-[2-(propan-2-yloxy)phenyl]propan-1-ol (CAS No. 1270408-86-0)

2-amino-2-[2-(propan-2-yloxy)phenyl]propan-1-ol, with the CAS registry number 1270408-86-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group and a propan-1-ol moiety, linked to a 2-(propan-2-yloxy)phenyl ring. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

In recent years, the demand for 2-amino-2-[2-(propan-2-yloxy)phenyl]propan-1-ol has surged due to its potential applications in central nervous system (CNS) therapeutics. Researchers are exploring its role in modulating neurotransmitter activity, which aligns with the growing interest in neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's amino alcohol functionality is particularly noteworthy, as it mimics natural ligands, making it a candidate for receptor-targeted drug design.

The synthesis of CAS No. 1270408-86-0 involves multi-step organic reactions, including etherification and reductive amination. These processes are optimized for high yield and purity, ensuring the compound meets stringent standards for research and industrial use. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, a critical factor for reproducibility in scientific studies.

From an industrial perspective, 2-amino-2-[2-(propan-2-yloxy)phenyl]propan-1-ol is often discussed in the context of green chemistry. With sustainability becoming a global priority, manufacturers are adopting eco-friendly solvents and catalytic methods to reduce environmental impact. This aligns with the broader trend of sustainable pharmaceutical production, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in chiral synthesis. Its stereogenic centers offer opportunities for enantioselective transformations, a key focus in modern asymmetric catalysis. This aspect is particularly relevant to researchers investigating chiral drugs, as enantiopure compounds often exhibit superior pharmacological profiles.

In the realm of computational chemistry, 1270408-86-0 has been the subject of molecular docking studies. These simulations predict its binding affinity to biological targets, accelerating the identification of lead compounds. Such approaches are increasingly popular, as they reduce reliance on traditional trial-and-error methods, a trend reflected in rising searches for AI-driven drug discovery tools.

Quality control of 2-amino-2-[2-(propan-2-yloxy)phenyl]propan-1-ol is paramount, especially for GMP-compliant applications. Rigorous testing for residual solvents and heavy metals ensures compliance with regulatory guidelines, a concern frequently raised in pharmaceutical forums. This underscores the compound's suitability for high-value applications where purity is non-negotiable.

Looking ahead, the versatility of CAS No. 1270408-86-0 positions it as a compound of enduring relevance. Whether in medicinal chemistry or material science, its unique properties continue to inspire innovation. As research evolves, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.

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